(5-methyl-1-phenyl-1H-pyrazol-4-yl)(3-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone

• IUPAC Name: (5-methyl-1-phenylpyrazol-4-yl)-[3-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]methanone
• InChI: InChI=1S/C21H18N6O2/c1-14-18(11-23-27(14)17-5-3-2-4-6-17)21(28)26-12-16(13-26)20-24-19(25-29-20)15-7-9-22-10-8-15/h2-11,16H,12-13H2,1H3
• InChI Key: UFQCHLGAMSIKHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC=C2)C(=O)N3CC(C3)C4=NC(=NO4)C5=CC=NC=C5
• Molecular Formula: C21H18N6O2
• Molecular Weight: 386.4 g/mol

Description

(5-methyl-1-phenyl-1H-pyrazol-4-yl)(3-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C21H18N6O2 and its molecular weight is 386.415. The purity is usually 95%.
BenchChem offers high-quality (5-methyl-1-phenyl-1H-pyrazol-4-yl)(3-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (5-methyl-1-phenyl-1H-pyrazol-4-yl)(3-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

• Synthesis Techniques and Antimicrobial Applications : Compounds similar to (5-methyl-1-phenyl-1H-pyrazol-4-yl)(3-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone have been synthesized using various techniques and tested for antimicrobial activities. For instance, novel indol compounds containing 2-azitidinones and 1,3,4 oxadiazoles, which have structural similarities, were synthesized and shown to have antimicrobial properties (Sreeramulu & Ashokgajapathiraju, 2014). Similarly, derivatives of 1,3,5-trisubstituted pyrazolines, including those with pyridin-4-yl)methanone groups, have demonstrated good antimicrobial activity (Kumar et al., 2012).

Structural Analysis and Applications

• Crystal Structure and Isomorphism : Isomorphous methyl- and chloro-substituted small heterocyclic analogues, including structures related to the compound , have been studied to understand the chlorine-methyl exchange rule and their crystal structures. Such structural analyses are crucial for developing pharmaceuticals and understanding molecular interactions (Swamy et al., 2013).

Anticancer and Antimicrobial Applications

• Potential Anticancer and Antimicrobial Agents : Research has been conducted on pyrazoline derivatives, including those structurally related to (5-methyl-1-phenyl-1H-pyrazol-4-yl)(3-(3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)methanone, for their potential as anticancer and antimicrobial agents. These studies indicate the potential of such compounds in the treatment of cancer and infectious diseases (Katariya et al., 2021).